Cas no 2680886-16-0 (tert-butyl N-(6-chloro-5-iodo-2-methylpyrimidin-4-yl)carbamate)

• Product Name: tert-butyl N-(6-chloro-5-iodo-2-methylpyrimidin-4-yl)carbamate
• CAS No: 2680886-16-0
• MF: C₁₀H₁₃ClIN₃O₂
• MW: 369.586593389511
• CID: 5628621
• PubChem ID: 165923669
• Update Time: 2023-09-08

tert-butyl N-(6-chloro-5-iodo-2-methylpyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680886-16-0
• tert-butyl N-(6-chloro-5-iodo-2-methylpyrimidin-4-yl)carbamate
• EN300-28300806

• Inchi： 1S/C10H13ClIN3O2/c1-5-13-7(11)6(12)8(14-5)15-9(16)17-10(2,3)4/h1-4H3,(H,13,14,15,16)
• InChI Key： BDIYDQXLYJCFFL-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C)N=C1NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 368.97410g/mol
• Monoisotopic Mass: 368.97410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.1Ų